Cas no 75178-54-0 (1H-Isoindole-1,3(2H)-dione, 2-(2-isocyanatoethyl)-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-(2-isocyanatoethyl)-
• CAS No: 75178-54-0
• MF: C₁₁H₈N₂O₃
• MW: 216.19282245636
• CID: 5827467
• PubChem ID: 82048464
• Update Time: 2025-06-07

1H-Isoindole-1,3(2H)-dione, 2-(2-isocyanatoethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-(2-isocyanatoethyl)-
• 2-(2-isocyanatoethyl)-2,3-dihydro-1H-isoindole-1,3 -dione
• EN300-7201277
• 2-(2-isocyanatoethyl)-2,3-dihydro-1H-isoindole-1,3-dione
• 75178-54-0

• Inchi： 1S/C11H8N2O3/c14-7-12-5-6-13-10(15)8-3-1-2-4-9(8)11(13)16/h1-4H,5-6H2
• InChI Key： MFPVRHMGYPPXOA-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CCN=C=O

Computed Properties

• Exact Mass: 216.05349212g/mol
• Monoisotopic Mass: 216.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 1H-Isoindole-1,3(2H)-dione, 2-(2-isocyanatoethyl)-

Introduction to 1H-Isoindole-1,3(2H)-dione, 2-(2-isocyanatoethyl)- (CAS No. 75178-54-0) and Its Emerging Applications in Chemical Biology and Medicine

The compound 1H-Isoindole-1,3(2H)-dione, 2-(2-isocyanatoethyl)-, identified by its CAS number 75178-54-0, represents a fascinating molecule with significant potential in the realms of chemical biology and medicinal chemistry. This heterocyclic derivative, characterized by its isooindole core and an isocyanatoethyl substituent, has garnered attention due to its unique structural features and versatile reactivity. The presence of both the isooindole scaffold and the isocyanate functional group opens up a myriad of possibilities for synthetic modifications and biological applications, making it a subject of intense interest in contemporary research.

In recent years, the exploration of 1H-Isoindole-1,3(2H)-dione, 2-(2-isocyanatoethyl)- has been driven by its promising role as a building block in the synthesis of complex organic molecules. The isooindole moiety is known for its stability and compatibility with various functional groups, while the isocyanate group serves as a highly reactive handle for further chemical transformations. These attributes have positioned this compound as a valuable asset in the development of novel pharmaceuticals and agrochemicals.

One of the most compelling aspects of 1H-Isoindole-1,3(2H)-dione, 2-(2-isocyanatoethyl)- is its utility in the design of bioactive molecules. The isooindole scaffold is a privileged structure in medicinal chemistry, frequently appearing in natural products and pharmacologically active compounds. Its ability to interact with biological targets such as enzymes and receptors makes it an attractive scaffold for drug discovery. The isocyanatoethyl substituent further enhances its potential by allowing for the facile introduction of additional functional groups through condensation reactions.

Recent studies have highlighted the compound's role in the synthesis of novel heterocyclic derivatives with potential therapeutic applications. For instance, researchers have demonstrated its use in generating Schiff bases and other nitrogen-containing heterocycles that exhibit interesting biological activities. These derivatives have shown promise in preliminary assays as inhibitors of various enzymes implicated in diseases such as cancer and inflammation.

The reactivity of the isocyanate group in 1H-Isoindole-1,3(2H)-dione, 2-(2-isocyanatoethyl)- has also been exploited in polymer chemistry. Isocyanates are well-known for their ability to undergo polymerization reactions, forming polyurethanes and other polymeric materials. The incorporation of this compound into polymer matrices has led to the development of advanced materials with tailored properties, such as improved biocompatibility or enhanced mechanical strength.

In addition to its synthetic utility, 1H-Isoindole-1,3(2H)-dione, 2-(2-isocyanatoethyl)- has found applications in material science. Its ability to form stable complexes with metals has been leveraged in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have diverse applications ranging from catalysis to gas storage and separation technologies.

The growing interest in green chemistry has also spurred research into more sustainable methods for synthesizing 1H-Isoindole-1,3(2H)-dione, 2-(2-isocyanatoethyl)-. Researchers are exploring catalytic routes that minimize waste and energy consumption while maintaining high yields. Such efforts align with broader trends in chemical manufacturing aimed at reducing environmental impact without compromising efficiency.

Another area where this compound has made significant strides is in computational chemistry. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective derivatives. These computational approaches are increasingly integral to drug discovery pipelines, enabling the rapid screening of virtual libraries before experimental validation.

The future prospects for 1H-Isoindole-1,3(2H)-dione, 2-(2-isocyanatoethyl)- are vast and multifaceted. As our understanding of its reactivity and biological properties continues to grow, so too will its applications across various scientific disciplines. Whether it's through the development of new drugs or advanced materials, this compound stands at the forefront of innovation in chemical biology and medicine.